N-(3-methoxyphenyl)-1-methyl-6-oxo-2-((2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)thio)-1,6-dihydropyrimidine-5-carboxamide

• IUPAC Name: N-(3-methoxyphenyl)-1-methyl-6-oxo-2-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanylpyrimidine-5-carboxamide
• InChI: InChI=1S/C25H27N5O4S/c1-28-24(33)21(23(32)27-18-7-6-10-20(15-18)34-2)16-26-25(28)35-17-22(31)30-13-11-29(12-14-30)19-8-4-3-5-9-19/h3-10,15-16H,11-14,17H2,1-2H3,(H,27,32)
• InChI Key: FLHYBCDNZRAGGD-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C(=CN=C1SCC(=O)N2CCN(CC2)C3=CC=CC=C3)C(=O)NC4=CC(=CC=C4)OC
• Molecular Formula: C25H27N5O4S
• Molecular Weight: 493.6 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a pyrimidine ring, which is a six-membered heterocyclic ring with two nitrogen atoms. It also has a piperazine ring, a six-membered ring with two nitrogen atoms. The molecule also contains a thioether group, an amide group, and a methoxy group.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by its functional groups. For example, the amide group might undergo hydrolysis, and the piperazine ring might participate in substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and overall structure. For example, the presence of polar groups like the amide and methoxy groups would likely make the compound somewhat polar and capable of participating in hydrogen bonding.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. Piperazine derivatives are often used in medicinal chemistry and have a wide range of biological activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and environmental impact. These would typically be assessed through laboratory testing.

Future Directions

Future research could involve studying the compound’s biological activity, optimizing its synthesis, and investigating its potential uses in areas such as medicinal chemistry.